5-(Pentylthio)-2-phenyl-4-tosyloxazole

• IUPAC Name: 4-(4-methylphenyl)sulfonyl-5-pentylsulfanyl-2-phenyl-1,3-oxazole
• InChI: InChI=1S/C21H23NO3S2/c1-3-4-8-15-26-21-20(22-19(25-21)17-9-6-5-7-10-17)27(23,24)18-13-11-16(2)12-14-18/h5-7,9-14H,3-4,8,15H2,1-2H3
• InChI Key: FKESXPMYUCGTAE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCSC1=C(N=C(O1)C2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C21H23NO3S2
• Molecular Weight: 401.5 g/mol

Description

5-(Pentylthio)-2-phenyl-4-tosyloxazole, commonly known as PTZ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of neuroscience. PTZ is a heterocyclic compound that contains both sulfur and oxygen in its structure. It has been found to exhibit convulsant properties, which make it a useful tool for studying the mechanisms of epilepsy and other seizure disorders.

Mechanism of Action

PTZ induces seizures by blocking the GABA receptor in the brain. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating neuronal excitability. By blocking the GABA receptor, PTZ increases the excitability of neurons, leading to the development of seizures.
Biochemical and Physiological Effects:
PTZ has been found to have several biochemical and physiological effects on the brain. It has been shown to increase the levels of glutamate, an excitatory neurotransmitter, in the brain. It also increases the levels of reactive oxygen species, which can lead to oxidative stress and damage to brain cells.

Advantages and Limitations for Lab Experiments

PTZ has several advantages as a tool for studying epilepsy and other seizure disorders. It is relatively easy to administer and induces seizures reliably. However, PTZ has several limitations. It is not a perfect model of epilepsy, as it induces seizures through a different mechanism than most forms of epilepsy. Additionally, the convulsant properties of PTZ can be harmful to animals, making it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research involving PTZ. One area of interest is the development of new anticonvulsant drugs. PTZ can be used as a screening tool to identify potential compounds that may be effective in treating epilepsy and other seizure disorders. Another area of interest is the study of the long-term effects of PTZ on the brain. PTZ has been found to cause oxidative stress and damage to brain cells, and further research is needed to understand the implications of these effects. Finally, PTZ may have potential applications in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Further research is needed to explore these potential applications.
In conclusion, PTZ is a useful tool for studying epilepsy and other seizure disorders. Its convulsant properties make it a reliable tool for inducing seizures in animal models, and its mechanism of action provides insight into the underlying mechanisms of epilepsy. Further research is needed to explore the potential applications of PTZ in the development of new anticonvulsant drugs and the treatment of other neurological disorders.

Synthesis Methods

PTZ can be synthesized through a multi-step process that involves the reaction of phenylacetic acid with thionyl chloride to form phenylacetyl chloride. This intermediate is then reacted with potassium pentylxanthate to form the corresponding xanthate ester. The xanthate ester is then reacted with potassium hydroxide to form the PTZ compound.

Scientific Research Applications

PTZ has been widely used in scientific research as a convulsant agent to study the mechanisms of epilepsy and other seizure disorders. It has also been used as a tool to screen for potential anticonvulsant drugs. PTZ induces seizures by blocking the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) in the brain, leading to an increase in neuronal excitability.